2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene
Overview
Description
2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene, also known as BCFP, is an organic compound with a variety of uses in scientific research and applications. BCFP has been used in a wide range of studies, from biochemistry to pharmacology, and its ability to act as a catalyst in synthesis reactions makes it a valuable tool for research.
Scientific Research Applications
2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene has been used in a variety of scientific research applications, including biochemistry, pharmacology, and organic synthesis. In biochemistry, this compound has been used as a catalyst in the synthesis of peptides, proteins, and nucleic acids. In pharmacology, this compound has been used to study the effects of drugs on the body, as well as to investigate the effects of drug interactions. In organic synthesis, this compound has been used as a catalyst in the synthesis of organic compounds, including pharmaceuticals, pesticides, and fragrances.
Mechanism of Action
Target of Action
It is known that similar compounds, such as 3-chloro-4-fluorophenylboronic acid, have been used in the synthesis of molecules with high anti-thrombolytic activity . This suggests that the compound may interact with targets involved in blood clotting and thrombosis.
Mode of Action
Based on its structural similarity to other fluorophenyl compounds, it may interact with its targets through a mechanism involving the formation of covalent bonds, which could lead to changes in the target’s function .
Biochemical Pathways
Given its potential anti-thrombolytic activity, it may influence pathways related to blood clotting and thrombosis .
Pharmacokinetics
Similar compounds are known to be soluble in methanol , which could potentially influence their bioavailability.
Result of Action
Based on its potential anti-thrombolytic activity, it may prevent the formation of blood clots, thereby reducing the risk of thrombotic events .
Advantages and Limitations for Lab Experiments
2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene has several advantages for use in lab experiments. This compound is relatively inexpensive and easy to obtain, and it is a versatile compound that can be used in a variety of scientific research applications. This compound is also relatively stable, and it does not react with many other compounds, making it a safe and reliable reagent for use in lab experiments. However, this compound also has some limitations for use in lab experiments. This compound is a potent compound, and it can be toxic if not handled properly. In addition, this compound is not very soluble in water, which can make it difficult to use in aqueous solutions.
Future Directions
2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene has a variety of potential future directions for research. This compound could be used to study the effects of drugs on the body, as well as to investigate the effects of drug interactions. This compound could also be used to study the effects of environmental pollutants on the body, as well as to investigate the effects of chemical interactions. This compound could also be used to study the effects of certain nutrients on the body, as well as to investigate the effects of diet on health. In addition, this compound could be used to study the effects of hormones on the body, as well as to investigate the effects of hormone therapy on health. Finally, this compound could be used to study the effects of aging on the body, as well as to investigate the effects of lifestyle interventions on health.
Synthesis Methods
2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene can be synthesized through a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the reaction of 4-chloro-3-fluorophenyl bromide with propene. The Williamson ether synthesis is the most common method for synthesizing this compound and involves the reaction of 4-chloro-3-fluorophenyl bromide with ethyl propenoate in the presence of a base. This reaction produces this compound and diethyl ether as byproducts. The Grignard reaction is another method for synthesizing this compound, which involves the reaction of 4-chloro-3-fluorophenyl bromide with magnesium metal in the presence of an ether solvent. This reaction produces this compound and magnesium bromide as byproducts. The reaction of 4-chloro-3-fluorophenyl bromide with propene can also be used to synthesize this compound, and this reaction produces this compound and hydrogen bromide as byproducts.
properties
IUPAC Name |
4-(2-bromoprop-2-enyl)-1-chloro-2-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrClF/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5H,1,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COBWEXHPBWYOAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CC1=CC(=C(C=C1)Cl)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50373610 |
Source
|
| Record name | 4-(2-bromoprop-2-enyl)-1-chloro-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50373610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
842140-30-1 |
Source
|
| Record name | 4-(2-Bromo-2-propen-1-yl)-1-chloro-2-fluorobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=842140-30-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2-bromoprop-2-enyl)-1-chloro-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50373610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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